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Compound of Interest

Compound Name: 2,2,3-Trimethylheptane

Cat. No.: B12651796

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the core molecular properties of 2,2,3-
trimethylheptane, a branched alkane. The focus is on its molecular formula and weight,
supported by theoretical calculations and a summary of the empirical methods used for their
determination.

Molecular Formula and Structure

2,2,3-Trimethylheptane is a saturated hydrocarbon. Its nomenclature dictates a seven-carbon
main chain (heptane) with three methyl group substituents. Two methyl groups are located on
the second carbon atom, and one is on the third.

Based on this structure, the molecular formula is derived as CioH22.[1][2][3][4] This conforms to
the general formula for alkanes, CnHzn+2.

Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for 2,2,3-trimethylheptane, based on its molecular formula CioH22, is detailed
below.
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Atomic Weight Total Weight
Element Symbol Count

(amu) (amu)
Carbon C 10 12.011 120.110
Hydrogen H 22 1.008 22.176
Total 142.286

The precise monoisotopic mass is approximately 142.28 g/mol .[1][2][4]

Experimental Protocols for Structural Elucidation

The determination of the molecular formula and weight of a novel or unknown compound is a
foundational step in chemical analysis. For a hydrocarbon like 2,2,3-trimethylheptane, the
primary techniques employed are elemental analysis and mass spectrometry.

Elemental Analysis via Combustion

This technique determines the mass percentages of the constituent elements (carbon and
hydrogen) in a sample, which leads to the empirical formula.

Methodology:

Sample Preparation: A precisely weighed sample of the hydrocarbon is placed in a
combustion tube.

e Combustion: The sample is heated to a high temperature in a stream of pure oxygen. This
process quantitatively converts all carbon to carbon dioxide (CO:z) and all hydrogen to water
(H20).[5][6][7]

o Detection: The resulting gases are passed through separate traps containing absorbents.
The increase in mass of these traps corresponds to the mass of CO2z and H20 produced.

e Calculation:

o From the mass of COz and H20, the masses and percentages of Carbon and Hydrogen in
the original sample are calculated.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C52896921&Mask=4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01240348.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_3-Trimethylheptane
https://www.benchchem.com/product/b12651796?utm_src=pdf-body
https://dc.narpm.org/Resources/mL3G47/6011041/Hydrocarbon%20Processing%20Elemental%20Analysis.pdf
https://www.ec-undp-electoralassistance.org/HomePages/form-library/vCF2LQ/Hydrocarbon-Processing-Elemental-Analysis.pdf
https://www.elementar.com/en/elementar-academy/elemental-analysis-precise-determination-of-elemental-concentrations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12651796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o These percentages are used to determine the simplest whole-number ratio of atoms,
yielding the empirical formula.

Molecular Weight Determination by Mass Spectrometry

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio
(m/z) of ionized molecules.[8][9] It provides the exact molecular weight, allowing for the
determination of the molecular formula from the empirical formula.

Methodology:

« lonization: The gaseous sample is bombarded with a high-energy electron beam (Electron
Impact lonization), causing a molecule to lose an electron and form a positively charged
molecular ion (M*).[10]

o Acceleration: The newly formed ions are accelerated by an electric field into the mass
analyzer.

o Deflection: The ions are deflected by a magnetic field. The degree of deflection is inversely
proportional to the mass-to-charge ratio of the ion; lighter ions are deflected more than
heavier ones.[10]

o Detection: A detector records the relative abundance of ions at each m/z value. The peak
with the highest mass-to-charge ratio typically corresponds to the molecular ion, directly
indicating the molecular weight of the compound.[11][12] For alkanes, the molecular ion
peak’s intensity decreases with increased branching.[13]

Logical Workflow for Characterization

The logical process for determining the molecular formula and weight of a hydrocarbon like
2,2,3-trimethylheptane is outlined in the diagram below. This workflow begins with the pure
sample and proceeds through orthogonal analytical techniques to confirm its identity.
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Caption: Workflow for the determination of molecular formula and weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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